Cas no 113758-86-4 ([3-[1-(5-amino-1,2-oxazol-3-yl)ethyl]phenyl]-phenylmethanone)

• Product Name: [3-[1-(5-amino-1,2-oxazol-3-yl)ethyl]phenyl]-phenylmethanone
• CAS No: 113758-86-4
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 2611550
• PubChem ID: 15676110
• Update Time: 2025-04-21

[3-[1-(5-amino-1,2-oxazol-3-yl)ethyl]phenyl]-phenylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-[1-(5-amino-1,2-oxazol-3-yl)ethyl]phenyl]-phenylmethanone
• 113758-86-4
• {3-[1-(5-Amino-1,2-oxazol-3-yl)ethyl]phenyl}(phenyl)methanone
• DTXSID60576711

• Inchi： 1S/C18H16N2O2/c1-12(16-11-17(19)22-20-16)14-8-5-9-15(10-14)18(21)13-6-3-2-4-7-13/h2-12H,19H2,1H3
• InChI Key： AXVUDZWAOQSWOG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(C)C2C=CC=C(C(C3C=CC=CC=3)=O)C=2)=N1)N

Computed Properties

• Exact Mass: 292.121177757Da
• Monoisotopic Mass: 292.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69.1Ų